Cas no 2229283-52-5 (4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid)

• Product Name: 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid
• CAS No: 2229283-52-5
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6000340
• PubChem ID: 165964833
• Update Time: 2025-10-29

4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid
• 2229283-52-5
• EN300-1801052

• Inchi： 1S/C11H13FO3/c1-7(11(14)15)5-6-8-3-2-4-9(12)10(8)13/h2-4,7,13H,5-6H2,1H3,(H,14,15)
• InChI Key： WHQBLUFMBGFGML-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid

Professional Introduction to 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic Acid (CAS No. 2229283-52-5)

4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid, identified by its CAS number 2229283-52-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural arrangement of a fluoro-substituted phenyl group and a hydroxyl group, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of both fluoro and hydroxy functional groups in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further investigation.

The compound’s molecular structure, characterized by a butanoic acid backbone with substituents at the fourth position, contributes to its versatility in various biochemical interactions. The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a crucial role in the pharmacokinetic behavior of many pharmaceutical agents. In contrast, the hydroxyl group introduces polarity and reactivity, enabling interactions with biological targets such as enzymes and receptors. This combination of features makes 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid a promising scaffold for designing novel therapeutic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of small-molecule drugs. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacological properties, including increased bioavailability, reduced metabolic degradation, and enhanced binding affinity to biological targets. For instance, studies have demonstrated that fluorine substitution can alter the electronic distribution within a molecule, thereby influencing its interactions with proteins and nucleic acids. The fluoro-substituted phenyl ring in 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid may leverage these effects to enhance its therapeutic potential.

The hydroxyl group in this compound also contributes to its chemical diversity, enabling various derivatization strategies that can fine-tune its biological activity. Hydroxyl-containing molecules are well-known for their role in numerous biological processes, including signal transduction and enzyme catalysis. The presence of this functional group may facilitate interactions with specific biomolecules, making 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid a versatile intermediate in drug synthesis. Researchers have explored the use of hydroxyl groups in designing molecules with improved solubility and bioavailability, which are critical factors for successful drug development.

In the context of current research trends, 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid aligns with the growing interest in multifunctional compounds that combine multiple pharmacophores into a single molecular entity. Such compounds offer the advantage of targeting multiple pathways or receptors simultaneously, potentially leading to more effective therapeutic interventions. The unique structural features of this molecule position it as a candidate for developing dual-action drugs or agents that can modulate complex biological networks. For example, it could be explored as a precursor for designing inhibitors targeting both enzymatic and receptor-mediated processes.

The synthesis and characterization of 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid have been subjects of interest in academic and industrial laboratories. Advances in synthetic methodologies have enabled the efficient preparation of fluorinated aromatic compounds, which are often challenging to produce due to their sensitivity to reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the complex frameworks of these molecules. The synthesis of this compound likely involves multi-step processes that require careful optimization to ensure high yields and purity.

Evaluation of the pharmacological properties of 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid has been conducted through both computational studies and experimental assays. Computational modeling has been particularly valuable in predicting how this molecule might interact with biological targets based on its structural features. Molecular docking simulations, for instance, can provide insights into the binding affinity and orientation of the compound within active sites of enzymes or receptors. These predictions are often validated through experimental testing using biochemical assays or cell-based models.

Experimental studies have begun to uncover the potential therapeutic applications of derivatives inspired by 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid. Researchers have investigated its analogs as candidates for treating conditions such as inflammation, cancer, and neurological disorders. The fluoro-substituted phenyl ring has been shown to enhance the anti-inflammatory properties of certain molecules by modulating cytokine production pathways. Similarly, hydroxyl-containing compounds have demonstrated efficacy in inhibiting tumor growth by targeting key signaling pathways involved in cancer progression.

The role of fluorine chemistry in medicinal innovation continues to expand as new synthetic tools and methodologies become available. The ability to introduce fluorine atoms at specific positions within a molecule allows for precise control over its biological activity. This precision is particularly important when designing drugs that must interact selectively with biological targets while minimizing off-target effects. The structural features of 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid make it an attractive candidate for further exploration in this area.

In conclusion, 4-(3-fluoro-2-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 2229283-52-5) represents a significant advancement in the field of chemical biomedicine due to its unique structural composition and potential therapeutic applications. Its combination of fluoro and hydroxy functional groups provides a versatile platform for designing novel drug candidates with improved pharmacological properties. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an important role in future medical discoveries.